Cas no 2680539-27-7 ((2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid)

• Product Name: (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid
• CAS No: 2680539-27-7
• MF: C₆H₁₂F₃N₃O₃
• MW: 231.172991752625
• MDL: MFCD34185816
• CID: 5619620
• PubChem ID: 165940517
• Update Time: 2025-06-11

(2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)(ethyl)nitrosoamine; trifluoroacetic acid
• 2680539-27-7
• EN300-28312090
• (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid

• MDL： MFCD34185816
• Inchi： 1S/C4H11N3O.C2HF3O2/c1-2-7(6-8)4-3-5;3-2(4,5)1(6)7/h2-5H2,1H3;(H,6,7)
• InChI Key： JFGSDUNMNUCNJL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=NN(CC)CCN

Computed Properties

• Exact Mass: 231.08307574g/mol
• Monoisotopic Mass: 231.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96Ų

Additional information on (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid

Introduction to (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic Acid (CAS No. 2680539-27-7)

(2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680539-27-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study in various scientific applications.

The molecular structure of (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid consists of an aminoethyl group linked to an ethyl nitroso group, all further modified by the presence of a trifluoroacetic acid moiety. This specific arrangement imparts distinct chemical reactivity and potential biological activity, which has been explored in recent years by researchers aiming to develop novel therapeutic agents.

In the realm of pharmaceutical chemistry, compounds like (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid are often investigated for their ability to interact with biological targets in novel ways. The nitroso group, in particular, is known for its reactivity and has been implicated in various biochemical pathways. The trifluoroacetic acid component adds another layer of complexity, influencing the compound's solubility and stability under different conditions.

Recent studies have highlighted the potential of nitrosoamine derivatives as intermediates in the synthesis of more complex molecules. For instance, researchers have been exploring how modifications to the aminoethyl and ethyl nitroso groups can influence the pharmacokinetic properties of these compounds. This includes examining their metabolic stability, bioavailability, and interactions with enzymes and receptors.

The trifluoroacetic acid moiety plays a crucial role in modulating the overall properties of (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid. Fluorine atoms are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. In this context, the presence of trifluoroacetic acid can lead to improved pharmacological profiles, making it an attractive feature for drug development.

One area where this compound has shown promise is in the development of anticancer agents. Nitrosoamines have been studied for their ability to induce DNA damage or interfere with cellular signaling pathways that are relevant to cancer progression. The structural features of (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid suggest that it could potentially inhibit key enzymes involved in tumor growth and proliferation.

Furthermore, the compound's interaction with biological systems has been investigated using computational modeling techniques. These studies have provided insights into how (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid might bind to target proteins and how its structure can be optimized for better efficacy. Such computational approaches are increasingly important in modern drug discovery, allowing researchers to predict and design molecules with desired properties before conducting experimental trials.

The synthesis of (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain sufficient quantities for detailed biological testing.

In conclusion, (2-aminoethyl)(ethyl)nitrosoamine, trifluoroacetic acid (CAS No. 2680539-27-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in future medical advancements.